Cas no 1805129-58-1 (6-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride)

• Product Name: 6-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride
• CAS No: 1805129-58-1
• MF: C₁₀H₈ClF₂NO₃S
• MW: 295.690227508545
• CID: 5009587
• Update Time: 2025-05-23

6-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H8ClF2NO3S/c1-2-6-3-4-7(5-14)9(18(11,15)16)8(6)17-10(12)13/h3-4,10H,2H2,1H3
• InChI Key： MHXQGLQZPHRLAB-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C#N)C=CC(CC)=C1OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 428
• XLogP3: 3.4
• Topological Polar Surface Area: 75.5

Additional information on 6-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride

6-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl Chloride (CAS No. 1805129-58-1)

6-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl Chloride is a highly specialized organic compound with the CAS registry number 1805129-58-1. This compound belongs to the class of sulfonyl chlorides, which are widely used in various chemical reactions, particularly in the synthesis of sulfonamides and other related structures. The molecular structure of this compound is characterized by a benzenesulfonyl group substituted with a cyano group at position 6, a difluoromethoxy group at position 2, and an ethyl group at position 3.

The synthesis of 6-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl Chloride involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and sulfonation processes. The presence of electron-withdrawing groups such as the cyano and difluoromethoxy groups plays a crucial role in directing the sulfonation to the desired position on the aromatic ring. Recent studies have highlighted the importance of these substituents in modulating the reactivity and selectivity of sulfonyl chlorides in various chemical transformations.

One of the most significant applications of this compound lies in its use as an intermediate in the pharmaceutical industry. The sulfonyl chloride functional group is highly reactive and can be readily converted into sulfonamides, which are common motifs in drug molecules due to their bioavailability and stability. For instance, 6-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl Chloride has been employed in the synthesis of potential antiviral agents, where the cyano and difluoromethoxy groups contribute to the compound's ability to inhibit viral replication.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The unique combination of substituents on the aromatic ring imparts specific electronic and steric properties, making it suitable for use in the development of advanced materials such as high-performance polymers and organic semiconductors. Recent research has explored its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and functionality.

The stability and reactivity of 6-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl Chloride have been extensively studied under various reaction conditions. For example, investigations into its thermal decomposition have revealed that the compound is stable up to temperatures around 150°C, making it suitable for high-temperature chemical processes. Furthermore, its reactivity towards nucleophiles has been optimized through computational modeling, enabling more efficient synthesis pathways for its derivatives.

From an environmental perspective, understanding the degradation pathways of 6-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl Chloride is crucial for assessing its potential impact on ecosystems. Recent studies have shown that under aerobic conditions, the compound undergoes hydrolysis to form corresponding sulfonic acids, which are generally considered less hazardous compared to their sulfonyl chloride precursors.

In conclusion, 6-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl Chloride (CAS No. 1805129-58-1) is a versatile compound with diverse applications across multiple fields. Its unique structure and functional groups make it an invaluable tool in chemical synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even more significant role in advancing modern chemistry.